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For researchers, scientists, and drug development professionals, ensuring the accuracy and

comparability of measurement results is paramount. The Consultative Committee for Amount of

Substance - Metrology in Chemistry and Biology (CCQM) provides a framework for establishing

this confidence through rigorous international proficiency tests (PT). This guide offers a

comparative overview of CCQM proficiency testing, supported by data from key comparison

studies, to demonstrate how these programs validate and uphold the highest standards of

measurement capability.

The CCQM, a part of the International Bureau of Weights and Measures (BIPM), organizes key

comparisons (KCs) and pilot studies to assess the measurement capabilities of national

metrology institutes (NMIs) and designated institutes (DIs) worldwide.[1] Participation in these

studies provides objective evidence of a laboratory's competence and the international

equivalence of its measurement standards.

Comparing Performance in Key CCQM Proficiency
Tests
The following tables summarize the results from several key CCQM proficiency tests relevant

to the fields of chemistry and biology. These examples illustrate the high degree of agreement

achieved among participating expert laboratories, underpinning the reliability of measurement

services traceable to these institutions.

CCQM-K79: Ethanol in Aqueous Matrix
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This key comparison focused on the determination of ethanol in an aqueous matrix, a critical

measurement in areas ranging from clinical chemistry to food and beverage analysis. The

study assessed the capabilities of NMIs to value-assign certified reference materials (CRMs)

and proficiency testing materials.

Participating

Institute

Assigned Value

(mg/g)

Uncertainty

(mg/g)

Degrees of

Equivalence (d)

Expanded

Uncertainty of d

NMI A 2.004 0.004 0.001 0.005

NMI B 2.001 0.006 -0.002 0.007

NMI C 2.008 0.005 0.005 0.006

NMI D 1.999 0.007 -0.004 0.008

NMI E 2.005 0.003 0.002 0.004

Note: Data presented is illustrative and synthesized from the principles outlined in CCQM final

reports. Actual values are available in the BIPM Key Comparison Database (KCDB).

CCQM-K112: Biogas Composition
This comparison addressed the challenging measurement of the composition of biogas, a

renewable energy source. The accurate determination of its components is crucial for trade and

for monitoring its energy content.

Component
Reference Value

(mol/mol)

Relative Uncertainty

(%)

Typical Participant

Agreement

Methane (CH4) 0.60 0.1 ± 0.2%

Carbon Dioxide (CO2) 0.35 0.2 ± 0.3%

Nitrogen (N2) 0.04 0.5 ± 0.8%

Oxygen (O2) 0.01 1.0 ± 1.5%

Note: This table illustrates the typical level of agreement and reference values for key

components in a biogas proficiency test, based on findings in reports such as CCQM-K112.[2]
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[3]

Experimental Protocols in CCQM Proficiency Tests
The methodologies employed in CCQM key comparisons represent the state-of-the-art in

analytical measurement. While the full, detailed standard operating procedures are proprietary

to the participating institutes, the final reports provide comprehensive summaries of the

experimental designs and measurement techniques.

General Workflow for a CCQM Key Comparison
The organization of a CCQM key comparison follows a well-defined process to ensure fairness,

transparency, and scientific rigor.
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Execution

Data Analysis & Reporting

Study Proposal
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Result Submission

Data Collation

Calculation of KCRV

Degrees of Equivalence
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A simplified workflow for a typical CCQM key comparison study.
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Example Methodology: Isotope Dilution Mass
Spectrometry (IDMS)
A prevalent high-accuracy method used in many CCQM studies, particularly for organic and

inorganic analysis, is Isotope Dilution Mass Spectrometry (IDMS).

Principle: A known amount of an isotopically enriched standard of the analyte is added to the

sample. The analyte concentration is then determined from the measured ratio of the natural

and isotopically labeled forms of the analyte.

Key Steps:

Sample Preparation: A precise mass of the sample is taken.

Spiking: A precisely weighed amount of the isotopically labeled internal standard is added.

Equilibration: The sample and the spike are thoroughly mixed to ensure isotopic equilibrium.

Extraction and Purification: The analyte is extracted from the sample matrix and purified to

remove potential interferences.

Mass Spectrometric Analysis: The isotope ratio of the purified analyte is measured using a

mass spectrometer.

Calculation: The concentration of the analyte in the original sample is calculated using the

measured isotope ratio and the known masses of the sample and the spike.

Data Analysis and Interpretation
The analysis of data from CCQM proficiency tests is a critical step in establishing the

international comparability of measurements. The process involves the determination of a Key

Comparison Reference Value (KCRV) and the calculation of the degree of equivalence for each

participant.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Data

Reference Value Calculation

Equivalence Statement

Participant Results (xi)

Key Comparison Reference Value (KCRV)

Degree of Equivalence (di = xi - KCRV)

Participant Uncertainties (u(xi))

Expanded Uncertainty of di

Uncertainty of KCRV (u(KCRV))

Click to download full resolution via product page

Logical flow of data analysis in a CCQM key comparison.

The degree of equivalence, d, and its expanded uncertainty, U(d), provide a quantitative

statement of the agreement of each participant's result with the KCRV. A result is considered to

be in agreement with the reference value if the absolute value of d is less than or equal to U(d).

Conclusion
CCQM proficiency testing plays an indispensable role in the global measurement infrastructure.

For researchers, scientists, and drug development professionals, the results of these key

comparisons provide a solid foundation for the reliability and international acceptance of

measurement data. By participating in or relying on services from laboratories that demonstrate

their capabilities through CCQM proficiency tests, the scientific and industrial communities can

have a high degree of confidence in the quality and comparability of their measurement results,

which is essential for global trade, regulatory compliance, and the advancement of science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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